Cas no 26175-87-1 (PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)-)

• Product Name: PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)-
• CAS No: 26175-87-1
• MF: C₅Cl₆N₂
• MW: 300.784894943237
• MDL: MFCD29066033
• CID: 3521284
• PubChem ID: 13365820
• Update Time: 2025-10-30

PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)-
• VCWDXJOLODFQDC-UHFFFAOYSA-N
• MFCD29066033
• 4,5,6-trichloro-2-trichloromethylpyrimidine
• SCHEMBL2118504
• 26175-87-1
• 4,5,6-Trichloro-2-(trichloromethyl)pyrimidine, 99%
• 4,5,6-Trichloro-2-(trichloromethyl)pyrimidine

• MDL： MFCD29066033
• Inchi： 1S/C5Cl6N2/c6-1-2(7)12-4(5(9,10)11)13-3(1)8
• InChI Key： VCWDXJOLODFQDC-UHFFFAOYSA-N
• SMILES： ClC(C1N=C(C(=C(N=1)Cl)Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 299.816314Da
• Monoisotopic Mass: 297.819264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.8Ų

Additional information on PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)-

PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)- (CAS No. 26175-87-1): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)-, identified by the chemical compound code CAS No. 26175-87-1, is a halogenated pyrimidine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its extensive chlorine substitution pattern, exhibits unique reactivity and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple halogen atoms imparts a high degree of electrophilicity, facilitating its use in nucleophilic substitution reactions and cross-coupling processes essential for drug development.

The chemical structure of PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)- consists of a pyrimidine core substituted at positions 4, 5, and 6 with chlorine atoms, and at position 2 with a trichloromethyl group. This arrangement creates a highly reactive system capable of participating in diverse chemical transformations. The compound's stability under various reaction conditions makes it a preferred choice for medicinal chemists seeking to construct complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated pyrimidines due to their role as key scaffolds in the design of novel therapeutic agents. PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)- has been explored as a precursor in the synthesis of antiviral and anticancer compounds. Its ability to undergo selective functionalization allows for the introduction of pharmacophoric groups that can modulate biological activity. For instance, studies have demonstrated its utility in generating derivatives with inhibitory effects on enzymes involved in viral replication and tumor growth.

One of the most compelling aspects of PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)- is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel methodologies for constructing heterocyclic compounds. The trichloromethyl group serves as a versatile handle for further derivatization through reactions such as radical additions or metal-catalyzed coupling reactions. These transformations have enabled the creation of libraries of compounds with potential therapeutic applications.

Recent advancements in computational chemistry have further enhanced the understanding of PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)-'s reactivity. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of inhibitors with improved efficacy and selectivity. These computational approaches are complemented by experimental investigations that validate theoretical predictions and refine synthetic strategies.

The synthesis of PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)- typically involves multi-step processes starting from readily available pyrimidine precursors. Chlorination reactions are commonly employed to introduce the halogen atoms at desired positions. The trichloromethyl group is often introduced via chlorination or through condensation reactions involving chloroform derivatives. Optimization of these synthetic routes is crucial to achieve high yields and purity levels required for pharmaceutical applications.

The safety profile of PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)- is another critical consideration in its application within pharmaceutical research. While the compound's reactivity makes it valuable for synthetic purposes, proper handling procedures must be followed to mitigate any potential hazards associated with its use. Storage conditions should be carefully controlled to prevent degradation or unwanted side reactions.

Future research directions for PYRIMIDINE, 4,5,6-TRICHLORO-2-(TRICHLOROMETHYL)- may focus on expanding its utility in drug discovery programs. Exploration of novel derivatives and investigation into their biological activities could uncover new therapeutic opportunities. Additionally, green chemistry principles may be applied to develop more sustainable synthetic methods that minimize waste and reduce environmental impact.

In conclusion,PYRIMIDINE, 4, 5, 6-trichloro, 2-(trichloromethyl)- (CAS No. 26175-87-1) represents a significant compound in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for various diseases. As research continues to uncover new applications for this versatile intermediate，its importance is expected to grow further within the scientific community.